Cas no 134590-88-8 (Iso-FK-506 (iso-Tacrolimus))
Iso-FK-506 (iso-Tacrolimus) structure
Product Name:Iso-FK-506 (iso-Tacrolimus)
CAS No:134590-88-8
MF:C44H69NO12
MW:804.01816
CID:1058989
PubChem ID:14724720
Update Time:2024-11-02
Iso-FK-506 (iso-Tacrolimus) Chemical and Physical Properties
Names and Identifiers
-
- Iso-FK-506 (iso-Tacrolimus)
- [3S-[3R*[1R*,2R*,4(1S*,3S*,4S*)],6S*,10R*,12R*,13R*,14R*,16S*,17S*,24aR*]]-6,9,10,11,12,13,14,15,16,17,22,23,24,24a-tetradecahydro-17-hydroxy-3-[2-hydroxy-4-(4-hydroxy-3-methoxycyclohexyl)-1,3-dimethyl-3-butenyl]-12,14-dimethoxy-8,10,16-trimethyl-6-(2-propenyl)-13,17-epoxy-3H-pyrido[2,1-c][1,4]oxaazacycloheneicosine-1,5,18,19(4H,21H)-tetrone
- Iso-FK-506
- 134590-88-8
- AP3VG6M3W4
- ISO-FK 506
- 13,17-EPOXY-3H-PYRIDO(2,1-C)(1,4)OXAAZACYCLOHENEICOSINE-1,5,18,19(4H,21H)-TETRONE, 6,9,10,11,12,13,14,15,16,17,22,23,24,24A-TETRADECAHYDRO-17-HYDROXY-3-(2-HYDROXY-4-(4-HYDROXY-3-METHOXYCYCLOHEXYL)-1,3-DIMETHYL-3-BUTENYL)-12,14-DIMETHOXY-8,10,16-TRIMETHYL-6-(2-PROPENYL)-, (3S-(3R*(1R*,2R*,4(1S*,3S*,4S*)),6S*,10R*,12R*,13R*,14R*,16S*,17S*,24AR*))-
- UNII-AP3VG6M3W4
-
- Inchi: InChI=1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-35(24-34(31)47)29(6)39(48)27(4)21-30-15-16-33(46)36(23-30)53-7/h10,19,21,26,28-33,35-40,46,48,52H,1,11-18,20,22-24H2,2-9H3
- InChI Key: YXGKFJMGANONSQ-UHFFFAOYSA-N
- SMILES: COC1CC(CCC1O)\C=C(/C)C(O)C(C)C1CC(=O)C(CC=C)\C=C(C)\CC(C)CC(OC)C2OC(O)(C(C)CC2OC)C(=O)C(=O)N2CCCCC2C(=O)O1 |c:25|
Computed Properties
- Exact Mass: 803.48200
- Monoisotopic Mass: 803.48197664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 57
- Rotatable Bond Count: 9
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 178Ų
Experimental Properties
- Melting Point: 82-87°C
- PSA: 178.36000
- LogP: 4.57690
Iso-FK-506 (iso-Tacrolimus) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I816250-0.5mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 0.5mg |
$ 255.00 | 2023-02-02 | ||
| TRC | I816250-1mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 1mg |
$532.00 | 2023-05-18 | ||
| TRC | I816250-2mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 2mg |
$984.00 | 2023-05-18 | ||
| TRC | I816250-5mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 5mg |
$ 2274.00 | 2023-09-07 | ||
| TRC | I816250-10mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 10mg |
$ 3993.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489258-0.5mg |
iso-Tacrolimus, |
134590-88-8 | 0.5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489258A-1mg |
iso-Tacrolimus, (Out of Stock: Availability 9/22/23) |
134590-88-8 | 1mg |
¥4889.00 | 2023-09-05 | ||
| TRC | I816250-.5mg |
Iso-FK-506 (iso-Tacrolimus) |
134590-88-8 | 5mg |
$289.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489258-0.5 mg |
iso-Tacrolimus, |
134590-88-8 | 0.5 mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-489258A-1 mg |
iso-Tacrolimus, |
134590-88-8 | 1mg |
¥4,889.00 | 2023-07-11 |
Iso-FK-506 (iso-Tacrolimus) Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
134590-88-8 (Iso-FK-506 (iso-Tacrolimus)) Related Products
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- 131944-48-4((E/Z)-FK-506 26,28-Allylic Ester Rearrangement Impurity)
- 159351-69-6(Everolimus)
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- 104987-30-6(Dihydro FK-506)
- 162635-03-2(Temsirolimus Acetonide)
- 151519-50-5(7-O-Demethyl rapamycin)
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